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Compound of Interest

Compound Name: Hydrochlorothiazide-d2

Cat. No.: B602472 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for handling Hydrochlorothiazide-d2, a deuterated form of a

thiazide diuretic. The following procedural guidance is designed to be a preferred source for

laboratory safety and chemical handling, fostering a culture of safety and trust.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Hydrochlorothiazide-d2, a comprehensive approach to safety involves a

combination of engineering controls and personal protective equipment to minimize exposure.

Engineering Controls:

Ventilation: Use in a well-ventilated place. For procedures that may generate dust, fumes, or

vapors, enclosed local exhaust ventilation (LEV) or a chemical fume hood is required.[1][2][3]

HEPA-terminated local exhaust should be considered at the point of generation.[1]

Safety Stations: Ensure that an eyewash station and emergency shower are readily

accessible in the immediate work area.[1][3]

Personal Protective Equipment:
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Eye Protection: Tightly fitting safety goggles or chemical safety glasses with side-shields are

mandatory.[1][4] A full-face shield may be required for supplementary protection during larger

scale operations or when there is a significant splash hazard.[1]

Hand Protection: Wear chemical-impermeable gloves, such as nitrile or rubber gloves.[1][2]

Gloves must be inspected before use and replaced if contaminated.[1][4] The breakthrough

time of the gloves should be suitable for the duration of the handling task. For prolonged or

frequently repeated contact, a glove with a protection class of 5 or higher (breakthrough time

> 240 minutes) is recommended. For brief contact, a class 3 or higher (> 60 minutes) is

suitable.[1] Always wash hands thoroughly after removing gloves.[1][4]

Skin and Body Protection: Wear a lab coat or other protective clothing. For tasks with a

higher risk of exposure, impervious clothing or a vinyl suit may be necessary.[1][4]

Respiratory Protection: For operations that may generate dust, a dust respirator should be

worn.[1] If exposure limits are exceeded or in case of inadequate ventilation, a suitable

respirator is required.[5][6]

Operational Plan: Step-by-Step Handling
Procedures

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by ensuring it is clean and uncluttered. If weighing or transferring powder, perform

these actions within a chemical fume hood or a ventilated balance enclosure to minimize

dust generation.

Handling: Avoid all personal contact, including inhalation of dust and contact with skin and

eyes.[1][6] Do not eat, drink, or smoke in the handling area.[5][6]

Storage: Keep the container tightly closed in a dry and well-ventilated place.[5]

Spill Management:

Minor Spills: In case of a minor spill, avoid generating dust.[1][6] Use dry clean-up

procedures such as sweeping or vacuuming with a HEPA-filtered vacuum.[1] The spilled

material should be collected in a suitable, labeled container for disposal.[1][6]
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Major Spills: For major spills, evacuate the area and alert emergency responders.[1][6]

Only trained personnel with appropriate PPE should attempt to clean up the spill.[1]

Decontamination: Clean all surfaces and equipment that have come into contact with

Hydrochlorothiazide-d2.

Disposal Plan
All waste materials contaminated with Hydrochlorothiazide-d2 should be treated as

hazardous waste.

Waste Collection: Collect excess and expired materials, as well as contaminated items (e.g.,

gloves, wipes, and containers), in a clearly labeled, sealed container for hazardous waste.

Disposal Method: Disposal should be carried out by a licensed hazardous material disposal

company.[4] Incineration in a facility equipped with an afterburner and scrubber may be a

suitable disposal method.[4]

Regulatory Compliance: Ensure that all federal, state, and local regulations for the disposal

of hazardous chemical waste are strictly followed.[4] Avoid discharging the chemical into

drains, water courses, or onto the ground.[4]

Quantitative Data
While specific occupational exposure limits for Hydrochlorothiazide-d2 are not readily

available, the data for Hydrochlorothiazide can be used as a close proxy due to their similar

chemical structures and properties.

Parameter Value Reference

Oral LD50 (Rat) 2,750 mg/kg [7]

Oral LD50 (Mouse) 578 mg/kg [7]

LD50: Lethal Dose, 50%. The dose of a substance that is lethal to 50% of a population of test

animals.
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Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of

Hydrochlorothiazide-d2 in a laboratory setting.
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Safe Handling Workflow for Hydrochlorothiazide-d2
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Caption: Workflow for the safe handling of Hydrochlorothiazide-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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